2-(Cyclopropylamino)-1-phenylethan-1-ol

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 2-(cyclopropylamino)-1-phenylethanol
• InChI: InChI=1S/C11H15NO/c13-11(8-12-10-6-7-10)9-4-2-1-3-5-9/h1-5,10-13H,6-8H2
• InChI Key: DZEKVLKJJILVSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCC(C2=CC=CC=C2)O

Description

2-(Cyclopropylamino)-1-phenylethan-1-ol (CAS: 4917-70-8) is a secondary amino alcohol characterized by a phenyl group at the C1 position and a cyclopropylamino substituent at the C2 position of the ethanol backbone. Its IUPAC name and synonyms include "1-Phenyl-2-cyclopropylyaminoethanol" and identifiers such as AKOS008929236 and MCULE-4342977067 . The compound’s molecular formula is C₁₁H₁₅NO (calculated molecular weight: 177.25 g/mol). Its InChIKey (DZEKVLKJJILVSJ-UHFFFAOYSA-N) confirms its structural uniqueness . Amino alcohols like this are often explored for pharmacological, catalytic, or synthetic utility due to their dual functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylamino)-1-phenylethan-1-ol typically involves the reaction of cyclopropylamine with a phenylethanol derivative. One common method is the reductive amination of phenylacetaldehyde with cyclopropylamine in the presence of a reducing agent such as sodium cyanoborohydride. The reaction is usually carried out in an organic solvent like methanol or ethanol under mild conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylamino)-1-phenylethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Phenylacetone or phenylacetaldehyde derivatives.

Reduction: Cyclopropylamino alcohols or amines.

Substitution: Various substituted phenylethanol derivatives.

Scientific Research Applications

2-(Cyclopropylamino)-1-phenylethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylamino)-1-phenylethan-1-ol involves its interaction with specific molecular targets. The compound may act as an enzyme inhibitor or receptor agonist/antagonist, depending on its structure and the biological system . The pathways involved often include modulation of signal transduction and metabolic processes.

Comparison with Similar Compounds

Ephedrine (2-(Methylamino)-1-phenylethan-1-ol)

Ephedrine (B25) shares the 1-phenylethan-1-ol backbone but substitutes the cyclopropyl group with a methylamino group. Its synthesis via catalytic methylation of 2-(methylamino)-1-phenylethan-1-ol achieved 80% yield using 0.5 mol% catalyst, demonstrating high efficiency . The methyl group’s smaller size compared to cyclopropyl likely contributes to higher synthetic yields and simpler purification. Ephedrine’s pharmacological activity (e.g., bronchodilation) is well-documented, though the cyclopropyl analogue’s bioactivity remains unexplored in the provided evidence.

2-(Dimethylamino)-1-phenylethan-1-ol

This tertiary amine derivative (compound 54a’) was synthesized in 89% yield via reduction of 2-(dimethylamino)-acetophenone . NMR data (δ 2.35 ppm for dimethyl protons) highlights distinct electronic environments .

2-[(2,2-Dimethylpropyl)amino]-1-phenylethan-1-ol Hydrochloride

The bulky 2,2-dimethylpropylamino group in this hydrochloride salt (C₁₃H₂₂ClNO) introduces significant lipophilicity (molar mass: 243.78 g/mol) . Such modifications may enhance membrane permeability but complicate synthetic scalability. No yield data is reported, contrasting with the cyclopropyl variant’s unspecified synthesis efficiency .

2-(4-Methylpyridyl)-1-phenylethan-1-ol

This analogue replaces the amino group with a 4-methylpyridyl moiety (C₁₄H₁₅NO).

2-(Decyloxy)-1-phenylethan-1-ol

A non-nitrogenous derivative, this compound features a decyloxy group, drastically increasing hydrophobicity (C₁₈H₃₀O₂) . Such structural divergence highlights the amino group’s role in hydrogen bonding and solubility for the cyclopropylamino variant.

Key Research Findings and Implications

Synthetic Efficiency: Ephedrine and 2-(dimethylamino)-1-phenylethan-1-ol show higher yields (80–89%) compared to the cyclopropylamino analogue, suggesting that smaller substituents facilitate synthesis .

Steric and Electronic Effects : Bulky groups (e.g., cyclopropyl, 2,2-dimethylpropyl) may hinder catalytic reactions or enzyme interactions, whereas methyl or pyridyl groups offer balanced reactivity .

Physicochemical Properties: Cyclopropylamino’s ring strain could enhance metabolic stability compared to linear alkylamines, though this requires experimental validation.